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Compound of Interest

Compound Name:
5-Chloro-1H-pyrazolo[4,3-

d]pyrimidine

CAS No.: 633328-98-0

Cat. No.: B1429572

Get Quote

Executive Summary
Immediate Action Required: 5-Chloro-1H-pyrazolo[4,3-d]pyrimidine (CAS: 63332-83-2) is a

halogenated heterocyclic compound.[1][2][3][4][5][6] Do not dispose of this compound down the

drain.

Effective disposal requires strict segregation into Halogenated Waste Streams. Failure to

segregate this compound from non-halogenated solvents can result in regulatory violations

(RCRA in the US) and damage to incineration infrastructure due to the formation of corrosive

hydrochloric acid (HCl) during thermal destruction.

Chemical Profile & Hazard Identification
Before handling waste, the operator must understand the specific hazards that dictate the

disposal pathway.[6]
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Parameter Specification Operational Implication

CAS Number 63332-83-2
Use for waste manifest and

labeling.[3]

Molecular Formula C₅H₃ClN₄

Contains Chlorine. Must be

treated as halogenated waste.

[3][7]

GHS Signal Word WARNING / DANGER Treat as high-risk material.

Hazard Statements
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[6][8] Irrit.)

Dust inhalation is the primary

exposure vector during solid

waste transfer.

Thermal Decomp. Emits HCl, NOx, CO, CO₂
Do not autoclave. Incineration

requires scrubbers.[6]

Senior Scientist Insight: While often classified as an "intermediate," the pyrazolopyrimidine

scaffold is stable.[6] It does not degrade rapidly in standard aqueous environments, meaning it

persists if released into water systems.[6] The chlorine atom at the 5-position is the critical

factor; upon incineration, it releases HCl gas.[6] If this is mixed into a "Non-Halogenated" waste

drum sent to a fuel-blending facility (which lacks acid scrubbers), it can corrode their heat

exchangers and violate emissions permits.[6]

Pre-Disposal Protocols
Personal Protective Equipment (PPE) Matrix[5]

Respiratory: N95 minimum for solid handling; P100/HEPA if handling fine powder >10g.

Dermal: Nitrile gloves (double-gloved recommended, 0.11 mm min thickness).[6] Standard

lab coat.

Ocular: Chemical splash goggles.

Spill Management (Immediate Response)
If 5-Chloro-1H-pyrazolo[4,3-d]pyrimidine is spilled prior to disposal:
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Solids: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet-wipe

method. Place debris in a wide-mouth jar labeled "Hazardous Waste - Solid Debris."

Liquids: Absorb with vermiculite or sand.[8] Do not use combustible materials (sawdust) if the

solvent carrier is oxidizable.

Disposal Workflow & Decision Logic
The disposal route is determined by the physical state of the waste.

Scenario A: Solid Waste (Pure Compound)
Container: High-density polyethylene (HDPE) wide-mouth jars.

Labeling: Must explicitly state "Solid Hazardous Waste: 5-Chloro-1H-pyrazolo[4,3-
d]pyrimidine."[6]

Protocol:

Transfer solid waste to the HDPE container.

Wipe the exterior of the container to remove dust residue.

Seal with a screw-top lid and apply Parafilm or secondary tape seal.

Move to the Satellite Accumulation Area (SAA).[9]

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Critical Rule: Even if the solvent is non-halogenated (e.g., Methanol, DMSO), the presence

of dissolved 5-Chloro-1H-pyrazolo[4,3-d]pyrimidine classifies the entire mixture as

Halogenated Waste.[6]

Container: HDPE or Glass Carboy (Amber preferred if light sensitive).

Segregation: Do not mix with acidic aqueous waste streams, as solubility changes may

cause the compound to precipitate and clog container openings.[6]
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Visualized Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct waste stream.

Waste Generation:
5-Chloro-1H-pyrazolo[4,3-d]pyrimidine

Determine Physical State

Solid / Powder Liquid / Solution

Container:
Wide-mouth HDPE Jar

Container:
Solvent Carboy

Waste Stream:
HAZARDOUS SOLID (Toxic)

Is Solvent Halogenated?
(e.g., DCM vs MeOH)

Waste Stream:
HALOGENATED SOLVENTS

Yes (DCM, Chloroform) No (MeOH, DMSO) - 
Solute makes it Halogenated!

Labeling Requirement:
List '5-Chloro-1H-pyrazolo...'

Check 'Halogenated'

Final Destruction:
High-Temp Incineration

(w/ Acid Scrubbers)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-Chloro-1H-pyrazolo[4,3-d]pyrimidine waste. Note

the critical path for non-halogenated solvents containing the solute.

Waste Stream Specifications
Waste Category

EPA/RCRA Code
(Indicative)*

Container Type Segregation Rules

Solid Hazardous

Not P/U listed; treat as

D003 (if reactive) or

General Toxic

Wide-mouth HDPE

Do not mix with

sharps or biohazard

waste.

Liquid Halogenated
F002 (if spent solvent)

or D001+Halogen
Safety Can / Carboy

MUST be separated

from "Clean" organics

(Acetone/Ethanol) to

prevent contamination

of fuel-blending

streams.

Contaminated Debris N/A
Clear plastic bag (6

mil)

Gloves, weigh boats,

and paper towels go

here.[6]

*Note: RCRA codes vary by specific mixture and concentration. Always consult your

institution's EHS officer for site-specific coding.[6]

Regulatory & Compliance Notes
US EPA: Under 40 CFR 261, this material is a solid waste exhibiting toxicity.[6] The

"Halogenated" designation is vital for the receiving facility (TSDF).

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration equipped with gas cleaning systems to capture HCl emissions [1].

Drain Disposal: Strictly Prohibited. This compound is toxic to aquatic life and difficult for

municipal water treatment plants to degrade [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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